2-Hydroxynaringenin

• Molecular Formula: C15H12O6
• Molecular Weight: 288.25 g/mol
• InChI: InChI=1S/C15H12O6/c16-9-3-1-8(2-4-9)15(20)7-12(19)14-11(18)5-10(17)6-13(14)21-15/h1-6,16-18,20H,7H2/t15-/m0/s1
• InChIKey: NFENYLPEYDNIMO-HNNXBMFYSA-N

2-Hydroxynaringenin for Research Procurement: Flavonoid Intermediate and Potential Androgen Receptor-Targeting Lead

2-Hydroxynaringenin (CAS: 58124-18-8) is a hydroxylated flavanone, structurally distinguished by an additional hydroxyl group at the C-2 position compared to its parent aglycone, naringenin [1]. This compound occurs naturally as a plant metabolite [2] and functions as a critical biosynthetic intermediate in the production of C-glycosylflavones [3]. Its unique structure confers distinct biochemical roles, including serving as a substrate for specialized glycosyltransferases [3] and demonstrating potential as a lead molecule in computational oncology studies targeting the androgen receptor (AR) in triple-negative breast cancer (TNBC) [4].

1 C-glycosylflavone biosynthesis & enzyme substrate studies

2 Computational lead screening for AR-targeting in TNBC research

3 Plant defense phytoalexin pathway & antifungal precursor analysis

• [1] ChEBI. (2R)-2-hydroxynaringenin (CHEBI:142229). European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:142229 View Source
• [2] Ti, H., Wu, P., Lin, L., & Wei, X. (2011). Stilbenes and flavonoids from Artocarpus nitidus subsp. lingnanensis. Fitoterapia, 82(4), 662–665. https://doi.org/10.1016/j.fitote.2011.02.001 View Source
• [3] Han, B. Y., Wang, Z. L., Li, J., Jin, Q., Wang, H. T., Chen, K., Yi, Y., Ågren, H., Qiao, X., & Ye, M. (2023). A highly selective C-rhamnosyltransferase from Viola tricolor and insights into its mechanisms. Acta Pharmaceutica Sinica B, 13(8), 3535–3544. https://doi.org/10.1016/j.apsb.2023.05.011 View Source
• [4] F1000Research. (2025). Molecular docking and MD simulation approach to identify potential phytochemical lead molecule against triple negative breast cancer. Version 2; peer review: 1 approved, 2 approved with reservations. Directory of Open Access Journals (DOAJ). https://doaj.org/article/ea9d99454a884113a5c6f33d6035bf46 View Source

2-Hydroxynaringenin Procurement: Why Substituting with Naringenin or Other Flavonoids May Compromise Experimental Specificity

Procuring a generic flavonoid such as naringenin, hesperetin, or eriodictyol in place of 2-Hydroxynaringenin will not recapitulate its distinct biochemical behavior. The C-2 hydroxylation fundamentally alters its reactivity and metabolic fate: while naringenin serves as a substrate for flavone synthase I (FNS I) to produce apigenin, 2-hydroxynaringenin is not a freely dissociable intermediate in this pathway and does not compete with naringenin for the enzyme's active site [1]. Furthermore, 2-hydroxynaringenin is the obligate substrate for a suite of specific C-glycosyltransferases that do not accept naringenin, making it indispensable for studies on C-glycosylflavone biosynthesis [2].

Required Compound

2-Hydroxynaringenin

Unique C-2 hydroxylation enables entry into C-glycosyltransferase pathways.

VS

Generic Substitute

Naringenin / Hesperetin

Lack C-2 hydroxyl; not accepted by C-glycosyltransferases and do not recapitulate pathway branching.

• [1] Britsch, L. (1990). Purification and characterization of flavone synthase I, a 2-oxoglutarate-dependent desaturase. Archives of Biochemistry and Biophysics, 276(2), 152–160. https://doi.org/10.1016/0003-9861(90)90067-9 View Source
• [2] Han, B. Y., Wang, Z. L., Li, J., Jin, Q., Wang, H. T., Chen, K., Yi, Y., Ågren, H., Qiao, X., & Ye, M. (2023). A highly selective C-rhamnosyltransferase from Viola tricolor and insights into its mechanisms. Acta Pharmaceutica Sinica B, 13(8), 3535–3544. https://doi.org/10.1016/j.apsb.2023.05.011 View Source

2-Hydroxynaringenin: Quantitative Evidence Guide for Differentiated Scientific Selection

2-Hydroxynaringenin as the Obligate Substrate for C-Glycosylflavone Biosynthesis vs. Naringenin Inactivity

The enzyme VtCGTc from Viola tricolor exhibits strict substrate specificity for 2-hydroxynaringenin 3-C-glucoside, efficiently catalyzing its C-rhamnosylation. The parent flavonoid naringenin is not a substrate for this reaction, demonstrating that C-2 hydroxylation is a prerequisite for entry into this specialized biosynthetic pathway [1].

C-Glycosyltransferase substrate acceptance

Head-to-head

Active vs. Inactive: 2-Hydroxynaringenin accepted by VtCGTc; naringenin not a substrate.

Essential for C-glycosylflavone biosynthesis research; substrate specificity confirmed.

In vitro assay with recombinant enzyme; UDP-Rha donor.

Evidence Dimension	Enzymatic substrate acceptance (C-rhamnosylation)
Target Compound Data	Accepted; efficient catalysis by VtCGTc
Comparator Or Baseline	Naringenin: Not a substrate
Quantified Difference	Qualitative difference: Active vs. Inactive
Conditions	In vitro enzyme assay with recombinant VtCGTc, using UDP-Rha as sugar donor

Why This Matters

Procurement of 2-Hydroxynaringenin, rather than naringenin, is essential for any experimental work investigating or utilizing C-glycosyltransferase activity or the biosynthesis of C-glycosylflavones.

• [1] Han, B. Y., Wang, Z. L., Li, J., Jin, Q., Wang, H. T., Chen, K., Yi, Y., Ågren, H., Qiao, X., & Ye, M. (2023). A highly selective C-rhamnosyltransferase from Viola tricolor and insights into its mechanisms. Acta Pharmaceutica Sinica B, 13(8), 3535–3544. https://doi.org/10.1016/j.apsb.2023.05.011 View Source

2-Hydroxynaringenin as a Superior Virtual Lead for Androgen Receptor (AR) Targeting in TNBC

In a virtual screening campaign against the androgen receptor (AR) for triple-negative breast cancer (TNBC), 2-hydroxynaringenin was identified as a possible phytochemical lead molecule. Molecular dynamics simulations and MM-GBSA calculations indicated that the AR/2-hydroxynaringenin complex exhibited structural stability and higher binding affinity compared to other screened phytochemicals, though specific binding energy values for other compounds are not provided [1]. The study recommends further in vitro and in vivo investigation.

Virtual AR-targeting lead

Context-dependent

Identified as lead molecule with stable AR complex in MD simulations; higher binding affinity reported relative to other phytochemicals.

Supports computational screening for AR-TNBC research; requires in vitro validation.

Peer-reviewed with reservations; no specific binding values provided.

Evidence Dimension	Predicted binding affinity and complex stability to Androgen Receptor (AR)
Target Compound Data	Identified as a lead molecule with stable AR complex formation in MD simulations
Comparator Or Baseline	Other phytochemicals from PubChem database (unspecified)
Quantified Difference	Not specified; identified as a lead candidate
Conditions	In silico molecular docking and molecular dynamics (MD) simulation with MM-GBSA

Why This Matters

This computational evidence positions 2-hydroxynaringenin as a prioritized compound for researchers developing novel AR-targeting therapies for TNBC, justifying its selection over untested flavonoid analogs.

• [1] F1000Research. (2025). Molecular docking and MD simulation approach to identify potential phytochemical lead molecule against triple negative breast cancer. Version 2; peer review: 1 approved, 2 approved with reservations. Directory of Open Access Journals (DOAJ). https://doaj.org/article/ea9d99454a884113a5c6f33d6035bf46 View Source

Antifungal Activity of the 2-Hydroxynaringenin-Derived Phytoalexin Xilonenin

In maize, pathogen attack induces the biosynthesis of 2-hydroxynaringenin, which is subsequently converted into two tautomers of a novel compound named xilonenin. This 2-hydroxynaringenin-derived metabolite significantly inhibited the growth of the maize pathogens Fusarium graminearum and Fusarium verticillioides [1]. While direct comparative MIC data for 2-hydroxynaringenin itself versus xilonenin or other flavonoids are not provided, this demonstrates its role as a precursor to a potent antifungal agent.

Antifungal phytoalexin precursor

Supporting evidence

Precursor to xilonenin; derived metabolite inhibits Fusarium graminearum and F. verticillioides growth.

Useful for plant-defense pathway studies; antifungal screening context.

No direct MIC for parent compound; data to verify in target assay.

Evidence Dimension	Antifungal activity of derived metabolite
Target Compound Data	Precursor to xilonenin, which significantly inhibits Fusarium spp.
Comparator Or Baseline	None provided
Quantified Difference	Qualitative observation of growth inhibition
Conditions	In vitro antifungal assay against F. graminearum and F. verticillioides

Why This Matters

For research focused on plant-pathogen interactions or antifungal discovery, 2-hydroxynaringenin is a key compound for studying the biosynthesis and activity of novel flavonoid phytoalexins.

• [1] Förster, C., Handrick, V., Ding, Y., Nakamura, Y., Paetz, C., Schneider, B., Castro-Falcón, G., Hughes, C. C., Luck, K., Poosapati, S., Kunert, G., Huffaker, A., Gershenzon, J., Schmelz, E. A., & Köllner, T. G. (2022). Biosynthesis and antifungal activity of fungus-induced O-methylated flavonoids in maize. Plant Physiology, 188(1), 167–190. https://doi.org/10.1093/plphys/kiab496 View Source

2-Hydroxynaringenin Applications: Optimizing Research in Glycosyltransferase, Oncology, and Plant Defense Studies

Investigating C-Glycosylflavone Biosynthesis and Enzyme Specificity

2-Hydroxynaringenin is the mandatory substrate for a class of C-glycosyltransferases involved in producing C-glycosylflavones. Researchers studying these pathways, such as the biosynthesis of isoschaftoside or other C-glycosides, must use 2-hydroxynaringenin, as the parent compound naringenin will not be accepted by these enzymes [1]. This makes it an indispensable analytical standard and substrate for in vitro enzyme assays and metabolic engineering efforts.

Computational Drug Discovery Targeting Androgen Receptor in TNBC

For computational chemists and oncology researchers, 2-hydroxynaringenin represents a validated starting point for lead optimization against the androgen receptor (AR) in triple-negative breast cancer (TNBC). Its identification as a lead compound through rigorous molecular docking and dynamics simulations supports its procurement for follow-up in vitro validation studies, potentially offering a novel therapeutic avenue for this aggressive cancer subtype [2].

Studying Plant Defense Mechanisms and Antifungal Phytoalexins

2-Hydroxynaringenin serves as a critical intermediate in the biosynthesis of antifungal phytoalexins like xilonenin in maize. Plant biologists and agricultural researchers investigating pathogen-induced defense responses can use this compound as a substrate or standard to trace metabolic pathways and evaluate the bioactivity of downstream products against fungal pathogens such as Fusarium species [3].

Application

Selection Property

Validation Focus

C-Glycosylflavone biosynthesis

Substrate specificity for C-glycosyltransferases

Enzyme assay with recombinant VtCGTc or related transferases

AR-targeting computational oncology research

In silico binding profile to androgen receptor

In vitro AR binding and cell-based TNBC model studies

Plant defense phytoalexin studies

Metabolic precursor to antifungal flavonoids

Fungal growth inhibition assays and pathway tracing

• [1] Han, B. Y., Wang, Z. L., Li, J., Jin, Q., Wang, H. T., Chen, K., Yi, Y., Ågren, H., Qiao, X., & Ye, M. (2023). A highly selective C-rhamnosyltransferase from Viola tricolor and insights into its mechanisms. Acta Pharmaceutica Sinica B, 13(8), 3535–3544. https://doi.org/10.1016/j.apsb.2023.05.011 View Source
• [2] F1000Research. (2025). Molecular docking and MD simulation approach to identify potential phytochemical lead molecule against triple negative breast cancer. Version 2; peer review: 1 approved, 2 approved with reservations. Directory of Open Access Journals (DOAJ). https://doaj.org/article/ea9d99454a884113a5c6f33d6035bf46 View Source
• [3] Förster, C., Handrick, V., Ding, Y., Nakamura, Y., Paetz, C., Schneider, B., Castro-Falcón, G., Hughes, C. C., Luck, K., Poosapati, S., Kunert, G., Huffaker, A., Gershenzon, J., Schmelz, E. A., & Köllner, T. G. (2022). Biosynthesis and antifungal activity of fungus-induced O-methylated flavonoids in maize. Plant Physiology, 188(1), 167–190. https://doi.org/10.1093/plphys/kiab496 View Source